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NDBF Outshines Other Cages in Two-Photon
Uncaging Efficiency
A comprehensive comparison reveals Nitrodibenzofuran (NDBF) as a superior photolabile

protecting group for two-photon uncaging applications, exhibiting a significantly higher two-

photon action cross-section compared to many commonly used cages. This heightened

efficiency allows for the precise spatial and temporal release of bioactive molecules with lower

laser powers, minimizing potential photodamage in sensitive biological systems.

For researchers in neuroscience, cell biology, and drug development, the ability to control the

release of signaling molecules with high precision is paramount. Two-photon sensitive cages,

or photolabile protecting groups (PPGs), are powerful tools in this regard, enabling the light-

induced release of caged compounds. A key parameter for evaluating the performance of these

cages is the two-photon action cross-section (δu), which combines the two-photon absorption

cross-section (δa) and the quantum yield of uncaging (Φu). A higher δu signifies greater

efficiency in releasing the caged molecule upon two-photon excitation.

Comparative Analysis of Two-Photon Cage Efficiency
A review of the available literature indicates that NDBF and its derivatives stand out in terms of

their uncaging efficiency. While classical cages like MNI (4-methoxy-7-nitroindolinyl) have been

widely used, particularly for caging neurotransmitters like glutamate, they often require high

laser powers for effective uncaging due to their relatively low two-photon action cross-sections.
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[1][2][3] Newer generations of cages, including those based on the coumarin scaffold like Bhc

and DEAC450, have shown improved performance.[2][4] However, NDBF and its amino-

substituted derivative, DMA-NDBF, demonstrate even greater promise with significantly larger

two-photon action cross-sections.[5]

Here, we present a summary of the quantitative data for NDBF and other commonly used two-

photon sensitive cages:

Photolabile
Protecting
Group
(PPG)

Caged
Molecule

Two-Photon
Action
Cross-
Section (δu)
[GM]

Wavelength
[nm]

Quantum
Yield (Φu)

Reference

NDBF Thiol ~0.13 800 - [4]

DMA-NDBF DNA
Higher than

NDBF
- - [5]

MNI Glutamate 0.06 730 - [3]

Bhc Glutamate
~0.05

(estimated)
- 0.019 [2]

DEAC450 Glutamate 0.5 900 0.39 [4][6]

RuBi Glutamate - 800 High [7]

Note: The two-photon action cross-section can vary depending on the caged molecule and the

experimental conditions. GM = Göppert-Mayer unit (10⁻⁵⁰ cm⁴ s photon⁻¹).

The data clearly illustrates the superior efficiency of DEAC450 at its optimal wavelength and

highlights the promise of the NDBF scaffold, with its derivative DMA-NDBF showing even

further improvement.[4][5][6] The high quantum yield of DEAC450-caged glutamate contributes

significantly to its high action cross-section.[4][6]

Visualizing the Pathway: Two-Photon Uncaging
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The process of two-photon uncaging allows for the precise release of a bioactive molecule from

its caged form. This diagram illustrates the fundamental steps involved in this process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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